Cas no 81319-72-4 (4,5-Epoxy-5β-estra-3,17-dione)

• Product Name: 4,5-Epoxy-5β-estra-3,17-dione
• CAS No: 81319-72-4
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 3036315
• Update Time: 2025-03-17

4,5-Epoxy-5β-estra-3,17-dione Chemical and Physical Properties

Names and Identifiers

• 4,5-Epoxy-5β-estra-3,17-dione
• Estrane-3,17-dione, 4,5-epoxy-, (4β,5β)- (9CI)

• Inchi： 1S/C18H24O3/c1-17-8-6-11-10(12(17)3-5-15(17)20)7-9-18-13(11)2-4-14(19)16(18)21-18/h10-13,16H,2-9H2,1H3/t10-,11+,12+,13-,16-,17+,18-/m1/s1
• InChI Key： XMINGEDEBDPDDS-PUEVPKFGSA-N
• SMILES： C1(=O)[C@@]2([H])O[C@@]32[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]2([H])[C@@](CC1)(C)C(=O)CC2)CC3

Computed Properties

• Exact Mass: 288.17300

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 447.0±45.0 °C(Predicted)
• PSA: 46.67000
• LogP: 2.90850